Cas no 1806911-79-4 (Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate)

• Product Name: Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate
• CAS No: 1806911-79-4
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4861390
• Update Time: 2025-06-13

Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-8(16)3-5-6(14)4-7(11)15-9(5)10(12)13/h4,10H,2-3H2,1H3
• InChI Key： GYSSDXCNVYMUER-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate

Research Brief on Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS: 1806911-79-4)

Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS: 1806911-79-4) is a halogenated pyridine derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. The presence of multiple halogen substituents (bromo, iodo, and difluoromethyl groups) on the pyridine ring enhances its reactivity, making it a valuable building block for further chemical modifications.

Recent studies have explored the potential of Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer, inflammatory diseases, and other disorders. Researchers have utilized this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting specific kinases, such as JAK (Janus kinase) and BTK (Bruton's tyrosine kinase), which are implicated in various malignancies and autoimmune diseases.

One notable application of Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate is its use in the synthesis of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules designed to degrade target proteins by recruiting the ubiquitin-proteasome system. The halogenated pyridine scaffold of this compound provides an excellent platform for attaching E3 ligase ligands and target protein binders, facilitating the development of novel PROTACs with enhanced selectivity and potency.

In addition to its role in drug discovery, Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate has been investigated for its potential in agrochemical applications. The difluoromethyl group, in particular, is known to improve the metabolic stability and bioavailability of agrochemicals, making this compound a promising candidate for the development of new pesticides and herbicides. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in plant pathogen growth, highlighting its potential as a lead compound in agrochemical research.

The synthesis of Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate typically involves multi-step reactions, starting from commercially available pyridine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling its broader application in research and development. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to efficiently introduce the iodo and bromo substituents, while the difluoromethyl group is often incorporated via nucleophilic substitution or radical reactions.

Despite its promising applications, challenges remain in the large-scale production and handling of Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate. The presence of multiple halogen atoms can lead to stability issues, requiring careful storage and handling under inert conditions. Furthermore, the environmental impact of halogenated compounds necessitates the development of greener synthetic routes to minimize waste and reduce toxicity.

In conclusion, Ethyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS: 1806911-79-4) represents a valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a versatile tool for the development of novel therapeutic agents and agrochemicals. Ongoing research aims to further explore its potential and address the challenges associated with its synthesis and application, paving the way for innovative solutions in chemical biology and drug discovery.